Cas no 122333-32-8 (1H-1,2,4-Triazol-5-ol)
1H-1,2,4-Triazol-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazol-5-ol(9CI)
- 1H-1,2,4-Triazol-5-ol
- 122333-30-6
- 2,4-dihydro-[1,2,4]triazol-3-one
- 1H-1,2,4-Triazol-3(2H)-one
- SY014481
- W-100260
- 1H-1,2,4-triazol-3-ol
- 930-33-6
- 2,4-Dihydro-3H-1,2,4-triazol-3-one #
- 3H-1,2,4-Triazol-3-one, 1,2-dihydro-
- AKOS015997816
- AC-23643
- AKOS006274994
- AKOS000291533
- CHEMBL1865594
- NS00008774
- D82632
- hydroxy-4h-1,2,4-triazole
- 2,4-Dihydro-3H-1,2,4-triazol-3-one
- 1H-1,2,4-Triazol-5(4H)-one
- Hydroxy-triazole (M29)
- DTXSID8074572
- FT-0729243
- s-Triazol-3-ol
- 1,2,4-triazol-3(2h)-one
- NSC119861
- 1,2-Dihydro-3H-1,2,4-triazol-3-one
- 1,2-Dihydro-3H-1,2,4-triazole-3-one
- CS-0044804
- AKOS015958610
- CS-0166923
- 4,5-dihydro-1H-1,2,4-triazol-5-one
- MFCD01311031
- NOA 457654
- 1 pound not2-Dihydro-3H-1 pound not2 pound not4-triazole-3-one
- MLS001048903
- EN300-94740
- 1,2,4-triazolol
- Q-200058
- NSC 153380
- 3-hydroxy-(2h)-1,2,4-triazole
- hydroxy-triazole
- EC 213-214-6
- METHYL4-CYANO[1,1-BIPHENYL]-4-CARBOXYLATE
- NSC153380
- NSC 119861
- F9995-0347
- 2,4-Dihydro[1,2,4]triazol-3-one
- 122333-32-8
- ZY9PZS7NP5
- MFCD18807024
- 1,2,4-triazol-5(1h)-one
- 1,4-dihydro-1,2,4-triazol-5-one
- HMS2267F22
- MFCD00457963
- NSC-119861
- VU0254728-3
- SMR000387097
- 1,2 dihydro-triazolone
- EINECS 213-214-6
- NSC-153380
- BBL028622
- STL250982
- ALBB-021487
- BBL033023
- STL358542
- 1,2-dihydro-1,2,4-triazol-3-one
- DB-259561
- 1,2,4-Triazolin-3-one
-
- MDL: MFCD18807024
- Inchi: 1S/C2H3N3O/c6-2-3-1-4-5-2/h1H,(H2,3,4,5,6)
- InChI Key: LZTSCEYDCZBRCJ-UHFFFAOYSA-N
- SMILES: O=C1NN=CN1
Computed Properties
- Exact Mass: 85.02769
- Monoisotopic Mass: 85.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.5A^2
- XLogP3: -0.8
Experimental Properties
- Density: 1.81
- Boiling Point: 412.6 °C at 760 mmHg
- Flash Point: 203.4 °C
- Refractive Index: 1.753
- PSA: 53.49
- LogP: -0.90200
1H-1,2,4-Triazol-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HH214-1g |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 95+% | 1g |
47CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HH214-5g |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 95+% | 5g |
171CNY | 2021-05-07 | |
| Ambeed | A922658-1g |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 95% | 1g |
$8.0 | 2025-03-04 | |
| Ambeed | A922658-5g |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 95% | 5g |
$28.0 | 2025-03-04 | |
| Ambeed | A922658-10g |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 95% | 10g |
$47.0 | 2025-03-04 | |
| TRC | H220935-100mg |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 100mg |
$ 230.00 | 2022-06-02 | ||
| TRC | H220935-250mg |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 250mg |
$ 470.00 | 2022-06-02 | ||
| TRC | H220935-500mg |
1H-1,2,4-Triazol-5-ol |
122333-32-8 | 500mg |
$ 750.00 | 2022-06-02 | ||
| abcr | AB412844-1 g |
1H-1,2,4-Triazol-5-ol; . |
122333-32-8 | 1g |
€489.50 | 2023-04-24 | ||
| abcr | AB412844-5 g |
1H-1,2,4-Triazol-5-ol; . |
122333-32-8 | 5g |
€82.20 | 2022-06-10 |
1H-1,2,4-Triazol-5-ol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1H-1,2,4-Triazol-5-ol
Introduction to 1H-1,2,4-Triazol-5-ol (CAS No: 122333-32-8)
1H-1,2,4-Triazol-5-ol, identified by its Chemical Abstracts Service (CAS) number 122333-32-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, fused with a five-membered aromatic ring. The presence of an hydroxyl group at the 5-position of the triazole ring introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.
The structural motif of 1H-1,2,4-Triazol-5-ol is highly versatile, enabling modifications at various positions to tailor its pharmacological properties. The compound’s ability to participate in hydrogen bonding due to the hydroxyl group and its aromaticity contribute to its interactions with biological targets. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such scaffolds in designing molecules with enhanced binding affinity and selectivity.
In recent years, there has been a surge in research focusing on triazole derivatives as potential therapeutic agents. The triazole core is well-documented for its role in antimicrobial, antiviral, and anti-inflammatory applications. Specifically, 1H-1,2,4-Triazol-5-ol has been investigated for its potential in modulating enzyme activity and receptor binding. Studies have demonstrated that structural analogs of this compound exhibit promising effects in preclinical models, particularly in addressing inflammatory diseases and metabolic disorders.
The synthesis of 1H-1,2,4-Triazol-5-ol involves multi-step organic reactions that often require precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have improved the efficiency of producing this compound. These advancements not only facilitate large-scale production but also enable the exploration of more complex derivatives.
One of the most compelling aspects of 1H-1,2,4-Triazol-5-ol is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this scaffold to develop novel molecules with improved pharmacokinetic profiles. For instance, derivatives of this compound have shown potential in inhibiting kinases involved in cancer progression. The hydroxyl group at the 5-position serves as a crucial site for further functionalization, allowing chemists to introduce diverse substituents that enhance bioavailability and target specificity.
The pharmacological profile of 1H-1,2,4-Triazol-5-ol has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate solubility in water and lipids, making it suitable for oral administration. Additionally, its metabolic stability has been assessed through mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy techniques. These analyses have provided insights into the compound’s degradation pathways and potential side effects.
Recent publications highlight the use of 1H-1,2,4-Triazol-5-ol in combinatorial chemistry approaches to identify novel drug candidates. By systematically varying substituents on the triazole ring or incorporating different functional groups at the hydroxyl position, researchers have generated libraries of compounds for high-throughput screening. This strategy has led to the discovery of several lead compounds with therapeutic potential.
The role of computational tools in optimizing 1H-1,2,4-Triazol-5-ol derivatives cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding affinities and interactions with biological targets. These predictions guide experimental design and help reduce trial-and-error approaches in drug development.
In conclusion, 1H-1,2,4-Triazol-5-ol (CAS No: 122333-32-8) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and biological activity make it an attractive candidate for further research into treating various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, 1H-1,2,4-triazole -5 -OH will undoubtedly play a significant role in shaping the future of medicinal chemistry.
122333-32-8 (1H-1,2,4-Triazol-5-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)